Cas no 2137882-22-3 (4-{[butyl(2-hydroxyethyl)amino]methyl}-1-methyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 4-{[butyl(2-hydroxyethyl)amino]methyl}-1-methyl-1H-pyrazole-3-carboxylic acid
• CAS No: 2137882-22-3
• MF: C₁₂H₂₁N₃O₃
• MW: 255.31344294548
• CID: 5807156
• PubChem ID: 165451499
• Update Time: 2025-06-08

4-{[butyl(2-hydroxyethyl)amino]methyl}-1-methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-741129
• 4-{[butyl(2-hydroxyethyl)amino]methyl}-1-methyl-1H-pyrazole-3-carboxylic acid
• 2137882-22-3

• Inchi： 1S/C12H21N3O3/c1-3-4-5-15(6-7-16)9-10-8-14(2)13-11(10)12(17)18/h8,16H,3-7,9H2,1-2H3,(H,17,18)
• InChI Key： LSQUHMOWSBNDGD-UHFFFAOYSA-N
• SMILES： OCCN(CC1=CN(C)N=C1C(=O)O)CCCC

Computed Properties

• Exact Mass: 255.15829154g/mol
• Monoisotopic Mass: 255.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 78.6Ų

Additional information on 4-{[butyl(2-hydroxyethyl)amino]methyl}-1-methyl-1H-pyrazole-3-carboxylic acid

Introduction to 4-{[butyl(2-hydroxyethyl)amino]methyl}-1-methyl-1H-pyrazole-3-carboxylic acid (CAS No. 2137882-22-3)

4-{[butyl(2-hydroxyethyl)amino]methyl}-1-methyl-1H-pyrazole-3-carboxylic acid (CAS No. 2137882-22-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of 4-{[butyl(2-hydroxyethyl)amino]methyl}-1-methyl-1H-pyrazole-3-carboxylic acid is characterized by a pyrazole ring substituted with a methyl group at the 1-position and a carboxylic acid group at the 3-position. The key feature of this compound is the presence of a butyl(2-hydroxyethyl)amino moiety attached to the 4-position of the pyrazole ring through a methylene bridge. This substitution pattern imparts specific physicochemical properties that are crucial for its biological activity and pharmacokinetic behavior.

Recent studies have highlighted the potential of 4-{[butyl(2-hydroxyethyl)amino]methyl}-1-methyl-1H-pyrazole-3-carboxylic acid in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. In vitro and in vivo experiments have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a promising candidate for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 4-{[butyl(2-hydroxyethyl)amino]methyl}-1-methyl-1H-pyrazole-3-carboxylic acid has also been investigated for its antiviral activity. Preliminary studies have demonstrated that it can effectively inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action appears to involve interference with viral entry and replication processes, making it a potential lead compound for antiviral drug development.

In the realm of cancer research, 4-{[butyl(2-hydroxyethyl)amino]methyl}-1-methyl-1H-pyrazole-3-carboxylic acid has shown promise as an anticancer agent. Studies have reported that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The compound's ability to modulate key signaling pathways involved in cell proliferation and survival, such as the PI3K/Akt and MAPK pathways, contributes to its anticancer activity.

The pharmacokinetic profile of 4-{[butyl(2-hydroxyethyl)amino]methyl}-1-methyl-1H-pyrazole-3-carboxylic acid has been evaluated in preclinical models. It exhibits good oral bioavailability and favorable metabolic stability, which are essential attributes for a drug candidate. Additionally, its low toxicity profile in animal studies further supports its potential for clinical development.

To further explore the therapeutic potential of 4-{[butyl(2-hydroxyethyl)amino]methyl}-1-methyl-1H-pyrazole-3-carboxylic acid, ongoing research is focused on optimizing its chemical structure to enhance potency and selectivity. Computational methods, such as molecular docking and dynamics simulations, are being employed to identify key interactions between the compound and its biological targets. These efforts aim to guide the rational design of more effective derivatives with improved pharmacological properties.

In conclusion, 4-{[butyl(2-hydroxyethyl)amino]methyl}-1-methyl-1H-pyrazole-3-carboxylic acid (CAS No. 2137882-22-3) represents a promising lead compound with diverse biological activities and therapeutic potential. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Continued investigation into its mechanisms of action and optimization will likely yield valuable insights for the discovery of new drugs targeting inflammatory diseases, viral infections, and cancer.